N-(4-chlorophenyl)-2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(7-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C17H16ClN5O2S/c18-11-3-5-12(6-4-11)20-13(24)9-23-10-19-15-14(16(23)25)26-17(21-15)22-7-1-2-8-22/h3-6,10H,1-2,7-9H2,(H,20,24)
• InChI Key: MRZQSQDHIRCPQD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C17H16ClN5O2S
• Molecular Weight: 389.9 g/mol

Description

N-(4-chlorophenyl)-2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C17H16ClN5O2S and its molecular weight is 389.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antinociceptive and Anti-inflammatory Properties

Research has focused on the design and synthesis of thiazolopyrimidine derivatives, revealing significant antinociceptive and anti-inflammatory activities. These compounds, including variants of N-(4-chlorophenyl)-acetamide structures, have been evaluated using the tail-flick technique and carrageenan-induced paw edema test, indicating their potential for pain and inflammation management without focusing on drug dosage or side effects (Selvam et al., 2012).

Antibacterial Activity

Studies on 4-oxo-thiazolidine and 2-oxo-azetidine derivatives have unveiled moderate to good antibacterial activity against both gram-positive and gram-negative bacteria. These findings underscore the potential of N-(4-chlorophenyl)-acetamide analogs in contributing to the development of new antibacterial agents, highlighting the importance of chemical structure and physicochemical parameters in enhancing antibacterial efficacy (Desai et al., 2008).

Antimicrobial and Antitumor Activity

Further research into heterocycles incorporating antipyrine moiety, derived from similar core structures, has demonstrated promising antimicrobial and antitumor activities. These compounds have been tested against various microbial strains and cancer cell lines, indicating the broad spectrum of potential therapeutic applications (Bondock et al., 2008).

Metabolic Stability Improvement

Investigations into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors have led to the synthesis of compounds with improved metabolic stability. By exploring various 6,5-heterocycles, researchers aim to reduce metabolic deacetylation, enhancing the pharmacokinetic profiles of these inhibitors for better therapeutic outcomes (Stec et al., 2011).